Cas no 1179386-56-1 (N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride)

• Product Name: N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride
• CAS No: 1179386-56-1
• MF: C₁₉H₂₀Cl₂F₂N₆O
• MW: 457.304508209229
• CID: 5472862
• PubChem ID: 18580247
• Update Time: 2025-05-19

N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1179386-56-1
• N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride
• F2704-0132
• N2,N4-bis(4-fluorophenyl)-6-morpholino-1,3,5-triazine-2,4-diamine dihydrochloride
• AKOS016394508
• 2-N,4-N-bis(4-fluorophenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;dihydrochloride

• Inchi： 1S/C19H18F2N6O.2ClH/c20-13-1-5-15(6-2-13)22-17-24-18(23-16-7-3-14(21)4-8-16)26-19(25-17)27-9-11-28-12-10-27;;/h1-8H,9-12H2,(H2,22,23,24,25,26);2*1H
• InChI Key： KEHDJQPHGQURJD-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)NC1=NC(NC2C=CC(=CC=2)F)=NC(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 456.1043710g/mol
• Monoisotopic Mass: 456.1043710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Additional information on N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride

Introduction to N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride (CAS No. 1179386-56-1)

N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1179386-56-1, belongs to a class of molecules known for their potential biological activity and structural complexity. The intricate arrangement of its functional groups, including fluorophenyl and morpholin-4-yl substituents, makes it a subject of intense study for its pharmacological properties.

The molecular structure of N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride consists of a central triazine core flanked by diamine groups at the 2 and 4 positions. This core is further substituted with two 4-fluorophenyl groups and one morpholin-4-yl group at the 6 position. The presence of these fluorine atoms and the morpholine ring introduces unique electronic and steric properties that are crucial for its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The triazine scaffold is particularly noteworthy due to its ability to engage with multiple targets, making it a versatile platform for drug discovery. The introduction of fluorine atoms into the phenyl rings enhances the metabolic stability and binding affinity of the compound, which are critical factors in pharmaceutical design.

The N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride has been extensively studied for its potential applications in oncology and anti-inflammatory therapies. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation. The morpholine ring, in particular, has been shown to enhance solubility and bioavailability, which are essential for effective drug delivery.

One of the most compelling aspects of this compound is its dual functionality. The combination of the triazine core with the fluorophenyl and morpholin-4-yl groups allows for selective binding to specific biological targets. This selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy. Researchers have leveraged this property to develop derivatives that exhibit improved pharmacokinetic profiles.

The synthesis of N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride involves a multi-step process that requires precise control over reaction conditions. The introduction of fluorine atoms into the phenyl rings necessitates careful handling to prevent unwanted side reactions. Advanced synthetic techniques have been employed to ensure high yields and purity levels.

In addition to its pharmacological potential, this compound has also been explored for its role in material science applications. The unique structural features of the triazine core make it an attractive candidate for developing new materials with enhanced stability and functionality. These applications are particularly relevant in the context of advanced coatings and polymers.

The latest research on N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride has highlighted its potential as a lead compound for further drug development. By modifying specific functional groups within the molecule, researchers aim to enhance its therapeutic properties while maintaining safety and efficacy. These modifications are guided by computational modeling and experimental data to ensure optimal outcomes.

The compound's ability to interact with biological targets at multiple levels makes it a promising candidate for treating complex diseases. Its structure allows for fine-tuning of pharmacological properties through strategic modifications, which is essential for developing effective treatments against conditions such as cancer and inflammatory disorders.

In conclusion, N2,N4-bis(4-fluorophenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine dihydrochloride (CAS No. 1179386-56-1) represents a significant advancement in pharmaceutical research. Its unique molecular structure and functional properties make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing society today.